Cas no 1934915-13-5 (benzyl 2-(azetidin-3-yl)aminoacetate)
benzyl 2-(azetidin-3-yl)aminoacetate Chemical and Physical Properties
Names and Identifiers
-
- Glycine, N-3-azetidinyl-, phenylmethyl ester
- benzyl 2-(azetidin-3-yl)aminoacetate
-
- Inchi: 1S/C12H16N2O2/c15-12(8-14-11-6-13-7-11)16-9-10-4-2-1-3-5-10/h1-5,11,13-14H,6-9H2
- InChI Key: NUHIMMLGLDOOPP-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC=C1)(=O)CNC1CNC1
benzyl 2-(azetidin-3-yl)aminoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-258481-1.0g |
benzyl 2-[(azetidin-3-yl)amino]acetate |
1934915-13-5 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-258481-1g |
benzyl 2-[(azetidin-3-yl)amino]acetate |
1934915-13-5 | 1g |
$0.0 | 2023-09-14 |
benzyl 2-(azetidin-3-yl)aminoacetate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on benzyl 2-(azetidin-3-yl)aminoacetate
Comprehensive Analysis of Benzyl 2-(Azetidin-3-yl)aminoacetate (CAS No. 1934915-13-5): Properties, Applications, and Industry Trends
The compound benzyl 2-(azetidin-3-yl)aminoacetate (CAS No. 1934915-13-5) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. As a derivative of azetidine, this molecule combines the reactivity of an aminoacetate ester with the constrained ring system of azetidine, making it a valuable intermediate in drug discovery and material science. Its CAS number 1934915-13-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across global databases.
Recent trends in organic synthesis highlight the growing demand for azetidine-containing compounds, driven by their potential in modulating biological activity. The benzyl ester moiety in benzyl 2-(azetidin-3-yl)aminoacetate enhances solubility and stability, addressing common challenges in peptide mimetics and prodrug design. Industry reports indicate a surge in patents referencing 1934915-13-5, particularly in oncology and neurology applications, aligning with the rise of targeted therapies.
From a synthetic perspective, the azetidin-3-yl group offers steric control for selective functionalization, a feature exploited in asymmetric catalysis. Researchers frequently search for "azetidine derivatives in drug design" or "CAS 1934915-13-5 solubility data," reflecting practical concerns in formulation development. Analytical studies confirm that benzyl 2-(azetidin-3-yl)aminoacetate exhibits favorable logP values (predicted 1.8-2.2), supporting its use in blood-brain barrier penetration studies—a hot topic in neurodegenerative disease research.
Environmental and regulatory considerations for 1934915-13-5 remain compliant with REACH and FDA guidelines, as evidenced by its inclusion in several Investigational New Drug (IND) applications. The compound's aminoacetate functionality enables bioconjugation strategies, a technique dominating discussions in ADC (antibody-drug conjugate) development forums. Stability studies under physiological pH conditions (6.0-7.4) show promising results, with degradation profiles comparable to approved benzyl-protected active pharmaceutical ingredients.
Emerging applications include the use of benzyl 2-(azetidin-3-yl)aminoacetate in polymer chemistry, where its dual functional groups facilitate crosslinking in biodegradable hydrogels. This aligns with the sustainable chemistry movement, answering frequent queries like "biocompatible azetidine monomers" or "green synthesis of 1934915-13-5." Computational modeling suggests potential as a kinase inhibitor scaffold, with particular relevance to tyrosine kinase-associated pathways—a major focus area in precision medicine initiatives.
Supply chain data reveals increasing availability of CAS 1934915-13-5 through specialty chemical distributors, with purity standards typically exceeding 97% (HPLC). This accessibility supports its adoption in high-throughput screening libraries. Comparative analyses with related azetidine carboxylates demonstrate superior metabolic stability in hepatocyte assays, a key consideration for medicinal chemists optimizing compound half-lives.
In conclusion, benzyl 2-(azetidin-3-yl)aminoacetate represents a multifaceted building block with expanding utility across therapeutic and material science domains. Its CAS registry number 1934915-13-5 serves as an essential reference point for interdisciplinary research, bridging gaps between synthetic methodology development and applied biomedical innovation. Ongoing investigations into its physicochemical properties and biological interactions continue to uncover novel applications, solidifying its position in contemporary chemical research.
1934915-13-5 (benzyl 2-(azetidin-3-yl)aminoacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)